3-[(4-fluorobenzyl)thio]-4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanyl]-4-phenyl-5-thiophen-2-yl-1,2,4-triazole
• InChI: InChI=1S/C19H14FN3S2/c20-15-10-8-14(9-11-15)13-25-19-22-21-18(17-7-4-12-24-17)23(19)16-5-2-1-3-6-16/h1-12H,13H2
• InChI Key: YOKUKCPTNXIFCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)F)C4=CC=CS4
• Molecular Formula: C19H14FN3S2
• Molecular Weight: 367.5 g/mol

Description

3-[(4-fluorobenzyl)thio]-4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and agriculture. This compound belongs to the class of triazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-[(4-fluorobenzyl)thio]-4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole is not fully understood. However, studies have shown that this compound inhibits the growth of microorganisms and cancer cells by disrupting their DNA synthesis and cell division processes. In agriculture, this compound acts by inhibiting the activity of enzymes involved in the biosynthesis of essential plant metabolites, leading to the death of herbivorous insects and weeds.
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-fluorobenzyl)thio]-4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole exhibits minimal toxicity to mammalian cells and tissues. However, this compound has been shown to cause oxidative stress and DNA damage in some microorganisms and cancer cells. In agriculture, this compound has been shown to have minimal impact on non-target organisms, making it a promising candidate for use as a pesticide.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-fluorobenzyl)thio]-4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole in lab experiments include its high potency, broad-spectrum activity, and low toxicity to mammalian cells and tissues. However, the limitations of using this compound in lab experiments include its low solubility in water and some organic solvents, which can make it difficult to prepare high-concentration stock solutions.

Future Directions

There are several future directions for research on 3-[(4-fluorobenzyl)thio]-4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole. These include:
1. Optimization of the synthesis method to improve yield and purity.
2. Investigation of the mechanism of action at the molecular level.
3. Development of new derivatives with improved potency and selectivity.
4. Evaluation of the potential applications of this compound in other fields, such as material science and environmental science.
5. Investigation of the long-term effects of exposure to this compound on human and animal health.
Conclusion:
3-[(4-fluorobenzyl)thio]-4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole is a promising compound with potential applications in medicine and agriculture. The synthesis method has been optimized for high yield and purity, and the compound exhibits broad-spectrum activity with low toxicity to mammalian cells and tissues. Further research is needed to fully understand the mechanism of action and to develop new derivatives with improved potency and selectivity. The potential applications of this compound in other fields also warrant further investigation.

Scientific Research Applications

3-[(4-fluorobenzyl)thio]-4-phenyl-5-(2-thienyl)-4H-1,2,4-triazole has been extensively studied for its potential applications in medicine and agriculture. In medicine, this compound has been shown to exhibit antimicrobial, antifungal, and anticancer activities. In agriculture, this compound has been shown to exhibit herbicidal and insecticidal activities. The potential applications of this compound in medicine and agriculture make it a promising candidate for further research.